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To understand how PF-AKT400 works, it's helpful to first look at the pathway it inhibits. The diagram

below illustrates the core PI3K/Akt signaling cascade [1].
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This pathway is critically involved in regulating cell growth, proliferation, survival, and metabolism. Its

dysregulation is a common feature in various human diseases, including cancer, making it a major
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therapeutic target [1].

Profile of PF-AKT400

PF-AKT400 is characterized as a broadly selective, potent, and ATP-competitive inhibitor of Akt [2] [3].

The core quantitative data available from the search results is its selectivity profile, summarized in the table

below.

Attribute Value / Description

Primary Target Akt (PKBα)

IC₅₀ for PKBα (Akt1) 0.5 nM [2] [3]

Selectivity Comparison 900-fold greater selectivity for PKBα over PKA [2] [3]

IC₅₀ for PKA 450 nM [2] [3]

Molecular Formula C₂₀H₂₂F₂N₆O [2] [3]

Molecular Weight 400.43 g/mol [2] [3]

Mechanism ATP-competitive inhibitor [2] [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [The PI3K/Akt Signaling Pathway]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548344#pf-akt400-specificity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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